![molecular formula C11H9FN2O4 B011852 2-Hydroxysorbinil CAS No. 104029-13-2](/img/structure/B11852.png)
2-Hydroxysorbinil
Overview
Description
2-Hydroxysorbinil is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various research fields. It is a derivative of sorbinil, a drug used to treat diabetic complications, and has been found to possess a range of biochemical and physiological effects that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 2-Hydroxysorbinil is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in the development of diabetic complications. It has also been found to have antioxidant properties, which may contribute to its beneficial effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the development of diabetic complications, such as aldose reductase and sorbitol dehydrogenase. It has also been found to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of other diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Hydroxysorbinil in lab experiments is that it is relatively easy to synthesize, making it readily available for use in research. Additionally, it has been shown to have a range of beneficial effects, which could make it a useful tool for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret results from experiments involving the compound.
Future Directions
There are many potential future directions for research involving 2-Hydroxysorbinil. One area of interest is its potential use in the treatment of diabetic complications, such as neuropathy and retinopathy. Additionally, its anti-inflammatory and antioxidant properties could make it useful in the treatment of other diseases, such as cancer and Alzheimer's disease. Further research is needed to fully understand its mechanism of action and potential applications in various research fields.
Scientific Research Applications
2-Hydroxysorbinil has been found to have a range of potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes involved in the development of diabetic complications, making it a promising candidate for the treatment of these conditions. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of other diseases.
Properties
104029-13-2 | |
Molecular Formula |
C11H9FN2O4 |
Molecular Weight |
252.2 g/mol |
IUPAC Name |
6-fluoro-2-hydroxyspiro[2,3-dihydrochromene-4,5'-imidazolidine]-2',4'-dione |
InChI |
InChI=1S/C11H9FN2O4/c12-5-1-2-7-6(3-5)11(4-8(15)18-7)9(16)13-10(17)14-11/h1-3,8,15H,4H2,(H2,13,14,16,17) |
InChI Key |
SSCUVWXLQOWZAW-UHFFFAOYSA-N |
SMILES |
C1C(OC2=C(C13C(=O)NC(=O)N3)C=C(C=C2)F)O |
Canonical SMILES |
C1C(OC2=C(C13C(=O)NC(=O)N3)C=C(C=C2)F)O |
synonyms |
2-HO-sorbinil 2-hydroxysorbinil 2HSB |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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